Cas no 2918993-71-0 (4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one)

4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one structure
2918993-71-0 structure
Product Name:4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one
CAS No:2918993-71-0
MF:C6H4F5N3O
MW:229.107478141785
CID:6939148
PubChem ID:167506998
Update Time:2025-05-07

4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2918993-71-0
    • SCHEMBL25887418
    • 4-Amino-6-(perfluoroethyl)pyridazin-3(2H)-one
    • Inchi: 1S/C6H4F5N3O/c7-5(8,6(9,10)11)3-1-2(12)4(15)14-13-3/h1H,(H2,12,13)(H,14,15)
    • InChI Key: JMFDOVXIGOWKQY-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1C=C(C(NN=1)=O)N)F

Computed Properties

  • Exact Mass: 229.02745257Da
  • Monoisotopic Mass: 229.02745257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.5Ų
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